Cas no 7250-92-2 (3-ethylpent-1-en-4-yn-3-ol)

3-ethylpent-1-en-4-yn-3-ol structure
3-ethylpent-1-en-4-yn-3-ol structure
Product Name:3-ethylpent-1-en-4-yn-3-ol
CAS No:7250-92-2
MF:C7H10O
MW:110.153702259064
CID:977245
PubChem ID:95703
Update Time:2025-04-19

3-ethylpent-1-en-4-yn-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-ethylpent-1-en-4-yn-3-ol
    • 3-Ethyl-1-penten-4-yn-3-ol
    • 1-Penten-4-yn-3-ol, 3-ethyl-
    • 1U1
    • 3-Aethyl-pent-1-en-4-in-3-ol
    • 3-ethyl-pent-1-en-4-yn-3-ol
    • 3-ethylpent-4-en-1-yn-3-ol
    • 3-Hydroxy-3-aethyl-pent-1-en-4-in
    • AC1L3UX0
    • AI3-23712
    • amp
    • BRN 1743216
    • NSC30268
    • WLN: 1UU1XQ2&amp
    • 4-01-00-02314 (Beilstein Handbook Reference)
    • 7250-92-2
    • NSC-30268
    • NSC 30268
    • WLN: 1UU1XQ2&1U1
    • SCHEMBL23783522
    • Inchi: 1S/C7H10O/c1-4-7(8,5-2)6-3/h1,5,8H,2,6H2,3H3
    • InChI Key: BHVQKUWREDMFLD-UHFFFAOYSA-N
    • SMILES: OC(C#C)(C=C)CC

Computed Properties

  • Exact Mass: 110.0732
  • Monoisotopic Mass: 110.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
  • LogP: 0.94670
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.